Cas no 1516979-48-8 (3-(propan-2-yl)-1,4-diazepan-2-one)

• Product Name: 3-(propan-2-yl)-1,4-diazepan-2-one
• CAS No: 1516979-48-8
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 4603495
• Update Time: 2025-06-28

3-(propan-2-yl)-1,4-diazepan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(propan-2-yl)-1,4-diazepan-2-one

• Inchi： 1S/C8H16N2O/c1-6(2)7-8(11)10-5-3-4-9-7/h6-7,9H,3-5H2,1-2H3,(H,10,11)
• InChI Key： IVKXSIOJGWJYDA-UHFFFAOYSA-N
• SMILES： N1CCCNC(C(C)C)C1=O

Additional information on 3-(propan-2-yl)-1,4-diazepan-2-one

Research Brief on 3-(propan-2-yl)-1,4-diazepan-2-one (CAS: 1516979-48-8): Recent Advances and Applications

The compound 3-(propan-2-yl)-1,4-diazepan-2-one (CAS: 1516979-48-8) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological activities, and mechanisms of action, positioning it as a promising candidate for drug development. This research brief aims to summarize the latest findings and highlight the compound's relevance in contemporary biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 3-(propan-2-yl)-1,4-diazepan-2-one. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a combination of solid-phase synthesis and catalytic hydrogenation, achieving a 78% yield with minimal byproducts. This advancement is critical for facilitating further preclinical and clinical studies.

Pharmacological evaluations have revealed that 3-(propan-2-yl)-1,4-diazepan-2-one exhibits potent activity as a modulator of G-protein-coupled receptors (GPCRs), particularly those involved in neurological disorders. In vitro and in vivo studies demonstrated its high affinity for the serotonin 5-HT2A receptor, suggesting potential applications in treating depression and anxiety. Additionally, preliminary data from animal models indicate neuroprotective effects, possibly through the inhibition of oxidative stress pathways.

Another noteworthy development is the compound's role in cancer research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3-(propan-2-yl)-1,4-diazepan-2-one derivatives exhibit selective cytotoxicity against certain cancer cell lines, including glioblastoma and pancreatic cancer. The mechanism appears to involve the disruption of mitochondrial function and induction of apoptosis, offering a new avenue for targeted therapy. These findings are particularly promising given the compound's relatively low toxicity profile in normal cells.

Despite these advancements, challenges remain in translating 3-(propan-2-yl)-1,4-diazepan-2-one into clinical applications. Pharmacokinetic studies indicate moderate bioavailability and rapid metabolism, necessitating further structural modifications or formulation strategies. Collaborative efforts between academic and industrial researchers are underway to address these limitations, with several patents filed in the past year for novel derivatives and delivery systems.

In conclusion, 3-(propan-2-yl)-1,4-diazepan-2-one (CAS: 1516979-48-8) represents a versatile scaffold with significant potential in drug discovery. Its applications span neurological and oncological therapeutics, supported by robust preclinical data. Future research should focus on optimizing its pharmacokinetic properties and advancing it through clinical trials to realize its full therapeutic potential.